Cas no 837374-03-5 (Benzoic acid, 4-[(E)-[[2-hydroxy-4-(octyloxy)phenyl]methylene]amino]-,4-[[[(1S)-1-methylpentadecyl]oxy]carbonyl]phenyl ester)

• Product name: Benzoic acid, 4-[(E)-[[2-hydroxy-4-(octyloxy)phenyl]methylene]amino]-,4-[[[(1S)-1-methylpentadecyl]oxy]carbonyl]phenyl ester
• CAS No: 837374-03-5
• MF: C₄₅H₆₃NO₆
• MW: 713.984833955765
• CID: 1812344

Benzoic acid, 4-[(E)-[[2-hydroxy-4-(octyloxy)phenyl]methylene]amino]-,4-[[[(1S)-1-methylpentadecyl]oxy]carbonyl]phenyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[(E)-[[2-hydroxy-4-(octyloxy)phenyl]methylene]amino]-,4-[[[(1S)-1-methylpentadecyl]oxy]carbonyl]phenyl ester
• Benzoic acid, 4-[(E)-[[2-hydroxy-4-(octyloxy)phenyl]methylene]amino]-, 4-[[[(1S)-1-methylpentadecyl]oxy]carbonyl]phenyl ester

• Inchi： 1S/C45H63NO6/c1-4-6-8-10-12-13-14-15-16-17-18-20-22-36(3)51-44(48)38-25-30-41(31-26-38)52-45(49)37-23-28-40(29-24-37)46-35-39-27-32-42(34-43(39)47)50-33-21-19-11-9-7-5-2/h23-32,34-36,47H,4-22,33H2,1-3H3/b46-35+/t36-/m0/s1
• InChI Key： HKNISIMZLORAOA-JOYPIJAWSA-N
• SMILES： C(OC1=CC=C(C(O[C@@H](C)CCCCCCCCCCCCCC)=O)C=C1)(=O)C1=CC=C(/N=C/C2=CC=C(OCCCCCCCC)C=C2O)C=C1

Experimental Properties

• Density: 1.04±0.1 g/cm3(Predicted)
• Boiling Point: 789.7±60.0 °C(Predicted)
• pka: 8.09±0.35(Predicted)